BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Heptyl Formate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptyl formate

Cat. No.: B089460

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
heptyl formate (CAS No: 112-23-2), an ester recognized for its characteristic fruity aroma.[1]
The data and protocols presented herein are curated for professionals in research and
development who require precise and reliable information for applications ranging from
chemical synthesis to formulation in the flavor, fragrance, and pharmaceutical industries.[1][2]

Core Physical and Chemical Properties

Heptyl formate, also known as n-heptyl methanoate, is a colorless liquid with the molecular
formula CsH1602.[1][3][4] It is characterized as a flammable liquid and vapor.[3][5][6]

Quantitative Data Summary

The physical properties of heptyl formate have been determined through various experimental
and computational methods. The following table summarizes the key quantitative data available
in the literature.
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Property Value Conditions Source(s)
Molecular Weight 144.21 g/mol [1103114]
Boiling Point 177.0-178.2°C @ 760 mmHg (1 atm) [31[71[8]
76.0 - 77.0 °C @ 25.00 mmHg [7]
Melting Point -46.4 °C [819]
Density 0.8828 g/cm? @ 15°C [3]
0.882 g/mL @ 25°C [71[10]
0.877 g/lcm3 Not Specified [41[8]
Refractive Index (n_D) 1.413 @ 20 °C [41[8][10]
1.414 Not Specified [3]
Vapor Pressure 1.00 mmHg @ 25.00 °C [71081[11]
Flash Point 60.0 °C (140.0 °F) Closed Cup [11141171181
Solubility Insoluble in water General [319]
344.7 mg/L @ 25 °C (Estimated) [7]
Soluble In ethfer and most E1[9]

organic solvents
LogP (o/w) 2.924 Estimated [7]

Experimental Protocols for Property Determination

The determination of the physical properties listed above relies on established laboratory
techniques. While specific experimental reports for heptyl formate are not detailed in the
provided literature, the following sections describe the standard methodologies that would be
employed.

Determination of Boiling Point

The boiling point is a critical indicator of purity. It is the temperature at which the vapor pressure
of the liquid equals the pressure surrounding the liquid.
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Methodology: A common laboratory method involves distillation.

Apparatus Setup: A distillation flask is filled with heptyl formate, along with boiling chips to
ensure smooth boiling. A thermometer is placed such that its bulb is just below the side arm
of the flask, ensuring it measures the temperature of the vapor that is distilling. The flask is

connected to a condenser, which is in turn connected to a receiving flask.

Heating: The distillation flask is heated gently.

Data Collection: As the liquid boils, the vapor rises, condenses in the condenser, and collects
in the receiving flask. The temperature is recorded when it becomes constant. This stable
temperature is the boiling point at the given atmospheric pressure.

Pressure Correction: Since the boiling point is dependent on pressure, the atmospheric
pressure is recorded, and if it deviates from 760 mmHg, a correction is applied.

Determination of Density

Density is the mass of a substance per unit volume (p = m/V).[12] It is an essential property for
substance identification and for converting between mass and volume.[13]

Methodology:

Apparatus: A calibrated volumetric flask or a pycnometer (density bottle) and an analytical
balance are required.[12]

Mass Measurement: The mass of the clean, dry volumetric flask is measured accurately on
the analytical balance.[14]

Volume Measurement: Heptyl formate is added to the flask up to the calibration mark. Care
is taken to read the volume from the bottom of the meniscus at eye level to avoid parallax
error.[12][14]

Final Mass Measurement: The mass of the flask containing the heptyl formate is measured.

Calculation: The mass of the heptyl formate is determined by subtracting the mass of the
empty flask from the final mass. The density is then calculated by dividing the mass of the
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liquid by its known volume.[12][15] The experiment should be repeated to ensure precision.
[12]

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a fundamental
physical property used to identify and assess the purity of liquid samples.[16] It is dependent
on temperature and the wavelength of light.[16]

Methodology (using an Abbe Refractometer):

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, often distilled water.

o Sample Application: A few drops of heptyl formate are placed on the clean, dry prism
surface of the refractometer.

o Measurement: The prism is closed, and the light source is switched on. While looking
through the eyepiece, the adjustment knob is turned until the boundary line between the light
and dark regions is sharp and centered on the crosshairs.

e Reading the Value: The refractive index is read directly from the instrument's scale.

o Temperature Control: The temperature is maintained, typically at 20°C, using a circulating
water bath connected to the refractometer, as the refractive index is temperature-sensitive.
[16]

Visualizations

The physical properties of a chemical compound like heptyl formate are discrete, quantitative
values determined by specific, straightforward experimental measurements. These properties
do not involve complex signaling pathways, multi-step experimental workflows, or intricate
logical relationships that would be appropriately represented by a Graphviz diagram. The most
effective and scientifically accepted method for presenting such data is in a structured tabular
format, as provided above, which allows for clear and direct comparison of values. Creating a
flowchart for a basic measurement like density determination would be trivial and would not
add substantive value for the intended scientific audience.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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